Cas no 1932382-79-0 ((3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride)
(3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride is a chiral sulfonyl chloride derivative with a tetrahydrofuran backbone, offering precise stereochemical control for synthetic applications. Its ethoxy and sulfonyl chloride functional groups make it a versatile intermediate in asymmetric synthesis, particularly for constructing complex heterocycles or sulfonamide-based compounds. The defined (3R,4S) configuration ensures high enantioselectivity in reactions, which is critical for pharmaceutical and agrochemical development. The sulfonyl chloride moiety provides reactivity for nucleophilic substitution, enabling efficient derivatization. This compound is particularly valuable in medicinal chemistry for introducing sulfonamide linkages with controlled chirality. Its stability under controlled conditions facilitates handling in multi-step synthetic routes.
1932382-79-0 structure
Product Name:(3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride
CAS No:1932382-79-0
MF:C6H11ClO4S
MW:214.667140245438
CID:5246774
Update Time:2025-05-28
(3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 3-Furansulfonyl chloride, 4-ethoxytetrahydro-, (3R,4S)-
- (3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride
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- Inchi: 1S/C6H11ClO4S/c1-2-11-5-3-10-4-6(5)12(7,8)9/h5-6H,2-4H2,1H3/t5-,6+/m0/s1
- InChI Key: QAJPGARORNMYBX-NTSWFWBYSA-N
- SMILES: O1C[C@H](OCC)[C@H](S(Cl)(=O)=O)C1
(3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-259467-1.0g |
(3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride |
1932382-79-0 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-259467-1g |
(3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride |
1932382-79-0 | 1g |
$0.0 | 2023-09-14 |
(3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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